Propargyl-PEG4-(CH2)3-methyl ester
Overview
Description
Propargyl-PEG4-(CH2)3-Methyl ester is a PEG derivative containing a propargyl group and a methyl ester . The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper-catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage . The hydrophilic PEG spacer increases solubility in aqueous media .
Synthesis Analysis
The propargyl group is a highly versatile moiety whose introduction into small-molecule building blocks opens up new synthetic pathways for further elaboration . The last decade has witnessed remarkable progress in both the synthesis of propargylation agents and their application in the synthesis and functionalization of more elaborate/complex building blocks and intermediates .Molecular Structure Analysis
The molecular formula of Propargyl-PEG4-(CH2)3-Methyl ester is C14H24O6 . It has a molecular weight of 288.3 g/mol . The functional groups present in this compound are Propargyl and Methyl ester .Chemical Reactions Analysis
The propargyl group in Propargyl-PEG4-(CH2)3-Methyl ester can be reacted with azide-bearing compounds or biomolecules via copper-catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage .Physical And Chemical Properties Analysis
Propargyl-PEG4-(CH2)3-Methyl ester is a hydrophilic compound due to the presence of a PEG spacer, which increases its solubility in aqueous media .Scientific Research Applications
Drug Delivery Systems
Propargyl-PEG4-(CH2)3-methyl ester is a PEG derivative containing a propargyl group and a methyl ester . The hydrophilic PEG spacer increases solubility in aqueous media , making it an ideal candidate for drug delivery systems where solubility and bioavailability of the drug are crucial.
Click Chemistry
The propargyl group in Propargyl-PEG4-(CH2)3-methyl ester can react with azide-bearing compounds or biomolecules via copper-catalyzed azide-alkyne Click Chemistry . This reaction yields a stable triazole linkage , which is a valuable tool in bioconjugation, material science, and drug discovery.
Synthetic Intermediates and Building Blocks
Propargyl derivatives, including Propargyl-PEG4-(CH2)3-methyl ester, have been used as synthetic intermediates and building blocks . They open up new synthetic pathways for further elaboration, expanding the scope of propargylation .
Catalytic Systems
Propargyl derivatives have been used in various catalytic systems . The introduction of the propargyl group into small-molecule building blocks can increase the enantioselectivity of the product .
Homopropargylic Reagents
Propargyl-PEG4-(CH2)3-methyl ester can serve as a homopropargylic reagent . In this context, it can be used in the synthesis of 1,2,4-trisubstituted homopropargylic alcohols .
Bioconjugation
The propargyl group in Propargyl-PEG4-(CH2)3-methyl ester can react with azide-bearing biomolecules via copper-catalyzed azide-alkyne Click Chemistry . This makes it a valuable tool in bioconjugation, where it can be used to attach various functional groups to biomolecules for study or modification .
Future Directions
Propargyl-PEG4-(CH2)3-Methyl ester is a PEG-based PROTAC linker that can be used in the synthesis of PROTACs . It is a click chemistry reagent, indicating its potential use in various bioconjugation applications . Future research may focus on exploring its potential applications in drug delivery and bioconjugation techniques.
properties
IUPAC Name |
methyl 4-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]butanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24O6/c1-3-6-17-8-10-19-12-13-20-11-9-18-7-4-5-14(15)16-2/h1H,4-13H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUMKSEWUFKMRQT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCCOCCOCCOCCOCC#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Propargyl-PEG4-(CH2)3-methyl ester |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.